Cas no 2104861-90-5 (methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate)

• Product Name: methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate
• CAS No: 2104861-90-5
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 5559128
• PubChem ID: 165998028
• Update Time: 2025-10-31

methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2104861-90-5
• EN300-30768033
• methyl 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxypyrimidine-5-carboxylate
• methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate

• Inchi： 1S/C12H17N3O5/c1-12(2,3)20-11(18)14-6-8-13-5-7(9(16)15-8)10(17)19-4/h5H,6H2,1-4H3,(H,14,18)(H,13,15,16)
• InChI Key： GXFLHMZDTYYHIH-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC=C(C(=O)OC)C(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.11682065g/mol
• Monoisotopic Mass: 283.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Additional information on methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate

Comprehensive Overview of Methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate (CAS No. 2104861-90-5)

Methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate (CAS No. 2104861-90-5) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrimidine core with tert-butoxycarbonyl (Boc) and methyl ester functional groups, making it a versatile intermediate in organic synthesis. Its hydroxyl and carbamate moieties further enhance its reactivity, enabling its use in drug discovery and material science.

The growing interest in pyrimidine-based compounds stems from their broad biological activity, including antimicrobial, antiviral, and anticancer properties. Researchers frequently search for "Boc-protected pyrimidine derivatives" or "methyl ester pyrimidine synthesis" to explore novel therapeutic agents. The compound’s CAS No. 2104861-90-5 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Its stability under mild conditions and compatibility with peptide coupling reagents make it a preferred choice for solid-phase synthesis and combinatorial chemistry.

In recent years, the demand for high-purity intermediates like methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate has surged due to advancements in small-molecule drug development. Keywords such as "pyrimidine carboxylate applications" and "Boc-amine protection in heterocycles" highlight its role in optimizing drug candidates. The compound’s 4-hydroxypyrimidine scaffold is particularly valuable for designing kinase inhibitors and enzyme modulators, addressing current research trends in precision medicine.

From a synthetic perspective, this compound’s methyl ester group allows facile hydrolysis or transesterification, enabling derivatization for structure-activity relationship (SAR) studies. Its Boc-protected amine ensures selective deprotection, a critical feature for multi-step organic synthesis. Industry professionals often inquire about "scalable pyrimidine carboxylate synthesis" or "green chemistry approaches" for such intermediates, aligning with sustainable manufacturing practices.

Analytical characterization of CAS No. 2104861-90-5 typically involves HPLC, NMR, and mass spectrometry to confirm purity and structural integrity. The compound’s UV absorption properties also make it suitable for photophysical studies, expanding its utility beyond traditional chemistry. As the pharmaceutical industry shifts toward fragment-based drug design, this pyrimidine derivative’s modularity positions it as a key building block for lead optimization.

In summary, methyl 2-({(tert-butoxy)carbonylamino}methyl)-4-hydroxypyrimidine-5-carboxylate represents a critical tool for researchers exploring heterocyclic chemistry and drug discovery. Its multifaceted applications, coupled with rising interest in targeted therapies, ensure its continued prominence in scientific literature and industrial workflows.